5-bromo-2-chloro-N,N-dimethylpyrimidin-4-amine
Description
Synthesis Analysis
The synthesis of similar compounds has been described in the literature. For instance, a preparation method of 5-bromo-2-chlorobenzoic acid, which is a common key intermediate for synthesizing a novel antidiabetic SGLT-2 inhibitor, has been reported . The method takes 2-chlorobenzoic acid as a raw material, carries out a monobromination reaction in an NBS/sulfuric acid system to prepare 5-bromo-2-chlorobenzoic acid . Another study describes the synthesis of 5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid, a key intermediate for the synthesis of a family of promising SGLT2 inhibitors .Scientific Research Applications
Antitumor Activity
The enantiomers of 5-bromo-2-chloro-N,N-dimethylpyrimidin-4-amine have been synthesized and chosen as research candidates for their potential antitumor activity . These compounds inhibit the activity of PI3Kα kinase, a type of enzyme implicated in cancer cell growth and survival .
Synthesis of Other Chemical Compounds
5-Bromo-2-chloro-4-(dimethylamino)pyrimidine can be used in the synthesis of other chemical compounds. For example, it can be used in the synthesis of ethyl 6-bromo-3-chloro-3′-methylbiphenyl-2-carboxylate .
Research on Stereochemistry
The stereostructures of the enantiomers of 5-bromo-2-chloro-N,N-dimethylpyrimidin-4-amine have been researched . The crystal structures and calculated geometries were extremely similar, which permitted a comparison of the relative reliabilities of absolute configurations obtained by electronic circular dichroism (ECD) analyses and theoretical simulation .
Development of New Antidiabetic Drugs
As mentioned earlier, 5-bromo-2-chloro-4-(dimethylamino)pyrimidine is a key intermediate in the synthesis of SGLT2 inhibitors . These inhibitors are a new class of antidiabetic drugs with novel targets and mechanisms, making this compound crucial in the development of new antidiabetic drugs .
Study of Organocatalysis
Sulfonamide compounds, such as 5-bromo-2-chloro-N,N-dimethylpyrimidin-4-amine, have potential use in organocatalysis due to their capacity for forming fairly weak hydrogen bonds and increasing acidity compared to the amide group .
properties
IUPAC Name |
5-bromo-2-chloro-N,N-dimethylpyrimidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BrClN3/c1-11(2)5-4(7)3-9-6(8)10-5/h3H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JAYGQJGPTKZUKQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC(=NC=C1Br)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BrClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20445090 |
Source
|
| Record name | 5-Bromo-2-chloro-N,N-dimethylpyrimidin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20445090 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.50 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-2-chloro-N,N-dimethylpyrimidin-4-amine | |
CAS RN |
57054-86-1 |
Source
|
| Record name | 5-Bromo-2-chloro-N,N-dimethyl-4-pyrimidinamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=57054-86-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Bromo-2-chloro-N,N-dimethylpyrimidin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20445090 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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